Cas no 332021-24-6 (1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole)
332021-24-6 structure
Product Name:1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole
CAS No:332021-24-6
MF:C13H8IN3O
MW:349.126594543457
CID:2946352
Update Time:2023-08-10
1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole
- benzotriazol-1-yl-(4-iodophenyl)methanone
- Benzotriazol-1-yl-(4-iodo-phenyl)-methanone
- 1-(4-Iodobenzoyl)-1H-benzotriazole
- Z28177881
-
- Inchi: 1S/C13H8IN3O/c14-10-7-5-9(6-8-10)13(18)17-12-4-2-1-3-11(12)15-16-17/h1-8H
- InChI Key: RHHGQRZMHFMGLG-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(N1C2C=CC=CC=2N=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 317
- XLogP3: 3.3
- Topological Polar Surface Area: 47.8
1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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